Isopropyl 4-hydroxybenzoate

• IUPAC Name: propan-2-yl 4-hydroxybenzoate
• InChI: InChI=1S/C10H12O3/c1-7(2)13-10(12)8-3-5-9(11)6-4-8/h3-7,11H,1-2H3
• InChI Key: CMHMMKSPYOOVGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC=C(C=C1)O
• Molecular Formula: C10H12O3
• DSSTOX Substance ID: DTXSID3052858
• Molecular Weight: 180.20 g/mol
• CAS RN: 4191-73-5

Description

It is commonly used as a preservative in various cosmetic and pharmaceutical products due to its antimicrobial properties . Isopropylparaben is a white crystalline powder that is soluble in water and alcohol .

Scientific Research Applications

Isopropylparaben is widely used in scientific research due to its preservative properties. Its applications include:

Chemistry: Used as a standard preservative in various chemical formulations to prevent microbial growth.

Biology: Employed in biological studies to maintain the sterility of samples and solutions.

Medicine: Incorporated into pharmaceutical products to extend shelf life and ensure product safety.

Industry: Utilized in the cosmetic industry to preserve lotions, creams, and other personal care products.

Safety and Hazards

Isopropyl 4-hydroxybenzoate can cause skin irritation, serious eye irritation, and may cause an allergic skin reaction. It is recommended to wear personal protective equipment, ensure adequate ventilation, avoid contact with skin, eyes, or clothing, and avoid ingestion and inhalation.

Mechanism of Action

The antimicrobial action of isopropylparaben is primarily due to its ability to disrupt membrane transport processes in microorganisms. It inhibits the synthesis of DNA, RNA, and key enzymes such as ATPases and phosphotransferases, leading to the death of the microbial cells . The exact molecular targets and pathways involved in its antimicrobial action are still under investigation.

Biochemical Analysis

Biochemical Properties

Isopropyl 4-hydroxybenzoate interacts with various enzymes, proteins, and other biomolecules. It is known to have a weak estrogenic effect in vitro test systems . The longer the alkyl chain of the paraben, the greater its endocrine-disrupting and reproductive function effects .

Cellular Effects

This compound can cause skin irritation, serious eye irritation, and may cause an allergic skin reaction . It is also known to have an impact on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. It is stable under normal conditions . Under strong acid or strong alkali conditions, it can easily hydrolyze .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models

Metabolic Pathways

This compound is involved in various metabolic pathways. It is known to be hydroxylated to form protocatechuate, which subsequently is either cleaved in ortho- and/or meta-positions or decarboxylated to form catechol .

Transport and Distribution

It is soluble in methanol , which suggests that it may be transported and distributed within cells and tissues via passive diffusion or active transport mechanisms.

Preparation Methods

Isopropylparaben is synthesized through the esterification of para-hydroxybenzoic acid with isopropanol. The reaction typically involves the use of a catalyst such as thionyl chloride. The process begins with the stepwise addition of isopropanol, thionyl chloride, and para-hydroxybenzoic acid at low temperatures, followed by heating the reaction mixture . Industrial production methods often involve similar esterification processes, ensuring high purity and yield of the final product .

Chemical Reactions Analysis

Isopropylparaben undergoes various chemical reactions, including:

Hydrolysis: In the presence of a base, isopropylparaben can hydrolyze to form para-hydroxybenzoic acid and isopropanol.

Oxidation and Reduction: While specific oxidation and reduction reactions of isopropylparaben are less documented, it can potentially undergo these reactions under appropriate conditions.

Substitution: Isopropylparaben can participate in substitution reactions, particularly involving the hydroxyl group on the benzene ring.

Common reagents used in these reactions include bases for hydrolysis and various oxidizing or reducing agents for redox reactions. The major products formed depend on the specific reaction conditions and reagents used.

Comparison with Similar Compounds

Isopropylparaben is part of the paraben family, which includes compounds such as methylparaben, ethylparaben, propylparaben, and butylparaben . Compared to its counterparts, isopropylparaben is less commonly used but offers similar preservative properties. Its uniqueness lies in its specific ester group, which can influence its solubility and antimicrobial efficacy .

Similar compounds include:

Methylparaben: Commonly used in cosmetics and pharmaceuticals.

Ethylparaben: Used in food and personal care products.

Propylparaben: Known for its strong antimicrobial properties.

Butylparaben: Often used in higher-end cosmetic products.

Isopropylparaben’s specific properties make it a valuable preservative in various applications, ensuring product safety and longevity.